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Compound of Interest

Compound Name: 3-Nitrophenylacetonitrile

Cat. No.: B014267 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a concise yet comprehensive overview of the fundamental

physicochemical properties of 3-Nitrophenylacetonitrile, a compound of interest in organic

synthesis.

Core Physicochemical Data
The essential quantitative data for 3-Nitrophenylacetonitrile are summarized in the table

below for ease of reference and comparison. This information is critical for its application in

experimental settings.

Property Value

Molecular Weight 162.15 g/mol [1][2][3]

Molecular Formula C₈H₆N₂O₂[1][2][4]

CAS Number 621-50-1[1][5]

Melting Point 60-62 °C[4][5]

Boiling Point 180 °C at 3 mmHg[4][5]

Appearance Pale Yellow to Light Brown Solid[4][5]

IUPAC Name 2-(3-nitrophenyl)acetonitrile[2]
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Experimental Protocols
Detailed experimental protocols for the synthesis or analysis of 3-Nitrophenylacetonitrile are

beyond the scope of this document. However, it is a known building block in organic synthesis.

[5] Reactions involving this compound with various alcohols, such as isopropyl alcohol,

cyclohexyl alcohol, and benzyl alcohol, at high temperatures have been reported.[5] For

specific experimental procedures, researchers are advised to consult peer-reviewed chemical

literature and established laboratory manuals.

Logical Relationships and Workflows
The determination of a compound's molecular weight is a foundational calculation in chemistry,

not an experimental workflow or a signaling pathway. Therefore, a diagrammatic representation

using Graphviz is not applicable in this context. The molecular weight is calculated based on

the molecular formula, which is determined through analytical methods such as mass

spectrometry and elemental analysis.

The logical process for establishing the molecular weight is as follows:

Determination Process

Calculation

Elemental Analysis
Molecular Formula

(C₈H₆N₂O₂)

Mass Spectrometry

Molecular Weight
(162.15 g/mol)

Standard Atomic Weights
(C, H, N, O)
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Caption: Logical flow for determining molecular weight.

This diagram illustrates that the molecular formula is first determined through experimental

techniques. Subsequently, the molecular weight is calculated by summing the standard atomic

weights of the constituent atoms as dictated by the molecular formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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